Cas no 1261907-24-7 (4-Fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid)

• Product Name: 4-Fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid
• CAS No: 1261907-24-7
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18320667
• CID: 2762647
• PubChem ID: 53226567
• Update Time: 2025-10-30

4-Fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-3-(4-FLUORO-3-METHOXYPHENYL)BENZOIC ACID
• 1261907-24-7
• MFCD18320667
• 4',6-Difluoro-3'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID80690185
• 4-Fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid, 95%
• 4-Fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid

• MDL： MFCD18320667
• Inchi： 1S/C14H10F2O3/c1-19-13-7-8(2-5-12(13)16)10-6-9(14(17)18)3-4-11(10)15/h2-7H,1H3,(H,17,18)
• InChI Key： OTZJFTXKMKWKDV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(=C(C=1)OC)F

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-Fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid

Professional Introduction to 4-Fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic Acid (CAS No. 1261907-24-7)

4-Fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid, with the chemical identifier CAS No. 1261907-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of fluoro and methoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The< strong>fluoromoiety, in particular, is a well-documented pharmacophore that can enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. In recent years, there has been a surge in research focusing on fluoro-substituted benzoic acids due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted the role of such compounds in modulating enzyme inhibition and receptor binding, which are critical mechanisms in drug design.

4-Fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid has been extensively explored in academic and industrial research for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural features make it a versatile building block for creating molecules with tailored biological properties. Researchers have leveraged this compound to develop inhibitors targeting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain.

In addition to its applications in anti-inflammatory drug development, 4-fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid has shown promise in other therapeutic areas. For example, preliminary studies have indicated its potential role in anticancer therapies. The< strong>fluoroand< strong>methoxysubstituents contribute to its ability to interact with biological targets in a manner that can disrupt cancer cell proliferation and survival. Furthermore, the benzoic acid core is known to possess antioxidant properties, which could be beneficial in combating oxidative stress associated with various diseases.

The synthesis of< strong>4-fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluoro and methoxy groups efficiently. These techniques not only enhance the synthetic route but also minimize unwanted byproducts, making the process more sustainable and scalable.

The pharmacokinetic profile of< strong>4-fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid is another area of active investigation. The< strong>fluorosubstituent can influence drug absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining a drug's efficacy and safety. Computational modeling and experimental studies have been used to predict and validate these effects, providing valuable insights into optimizing dosages and delivery methods.

In recent years, there has been a growing interest in green chemistry principles within the pharmaceutical industry. This trend has prompted researchers to explore environmentally friendly synthetic routes for compounds like< strong>4-fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid. Techniques such as solvent-free reactions, catalytic processes using biodegradable materials, and microwave-assisted synthesis have been investigated to reduce the environmental impact of chemical production.

The biological activity of< strong>4-fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid has also been examined in vitro and in vivo models. Preclinical studies have demonstrated its potential as a modulator of immune responses, with implications for treating autoimmune diseases and allergic conditions. The compound's ability to interact with specific receptors and enzymes suggests that it could serve as a lead compound for further derivatization to enhance its therapeutic profile.

The development of novel pharmaceuticals often involves iterative optimization of lead compounds based on structural modifications. In the case of< strong>4-fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid, researchers have explored derivatives with altered substitution patterns or additional functional groups to improve potency, selectivity, and pharmacokinetic properties. Such modifications can be guided by structure-activity relationship (SAR) studies, which provide a systematic approach to understanding how changes in molecular structure affect biological activity.

The role of computational chemistry has become increasingly prominent in modern drug discovery. Molecular modeling techniques allow researchers to predict the binding modes of< strong>4-fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid with target proteins, aiding in the design of optimized analogs. These methods complement experimental approaches by providing rapid screening capabilities and insights into molecular interactions at an atomic level.

The future prospects for< strong>CAS No. 1261907-24-7/< strong>4-fluoro-3-(4-fluoro-3-methoxyphenyl)benzoic acid are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of next-generation pharmaceuticals based on this versatile scaffold.